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Compound of Interest

Compound Name: Magnesium Acetate Tetrahydrate

Cat. No.: B10776296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

magnesium acetate tetrahydrate, Mg(CH₃COO)₂·4H₂O. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on data

presentation, experimental context, and logical relationships.

Physicochemical Properties
Magnesium acetate tetrahydrate is a hydrated salt of magnesium and acetic acid.[1] It

presents as white, colorless monoclinic crystals that are hygroscopic, meaning they readily

absorb moisture from the air.[2][3] This compound is highly soluble in water and also soluble in

methanol and ethanol.[2]

Table 1: General Physicochemical Properties of Magnesium Acetate Tetrahydrate
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Property Value References

Chemical Formula Mg(CH₃COO)₂·4H₂O [1]

Molar Mass 214.45 g/mol [4]

Appearance White hygroscopic crystals [1][3]

Crystal System Monoclinic [2]

Density 1.454 g/cm³ [2]

Melting Point 80 °C (176 °F; 353 K) [2]

Odor Slight acetic acid odor [3]

Solubility
Magnesium acetate tetrahydrate exhibits high solubility in aqueous solutions, a critical

property for its use in various applications, including pharmaceutical formulations.[2] Its

solubility in water increases with temperature.

Table 2: Solubility of Magnesium Acetate Tetrahydrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

15 120

20 53.4

30 68.6

40 75.7

60 118

(Data sourced from multiple chemical databases and may show slight variations)

Crystal and Molecular Structure
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The crystal structure of magnesium acetate tetrahydrate has been determined by X-ray

diffraction. It belongs to the monoclinic crystal system with the space group P21/c. The

magnesium ion is coordinated with six oxygen atoms, four from water molecules and two from

the acetate groups.

Table 3: Crystallographic Data for Magnesium Acetate Tetrahydrate

Parameter Value

Crystal System Monoclinic

Space Group P21/c

Unit Cell Dimensions a = 4.75 Å, b = 11.79 Å, c = 8.52 Å, β = 94.9°

Thermal Properties and Decomposition
Upon heating, magnesium acetate tetrahydrate undergoes a multi-step thermal

decomposition. Initially, it loses its four water molecules of hydration. Further heating leads to

the decomposition of the anhydrous magnesium acetate into magnesium oxide.[1]

The thermal decomposition process can be summarized as follows:

Dehydration: Mg(CH₃COO)₂·4H₂O(s) → Mg(CH₃COO)₂(s) + 4H₂O(g)

Decomposition: Mg(CH₃COO)₂(s) → MgO(s) + CO₂(g) + CH₃COCH₃(g)

Mg(CH₃COO)₂·4H₂O
(solid)
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Caption: Thermal decomposition pathway of magnesium acetate tetrahydrate.

Spectroscopic Properties
Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of magnesium acetate tetrahydrate shows characteristic absorption

bands corresponding to the acetate and water molecules. Key vibrational modes include the O-

H stretching of water, and the symmetric and asymmetric stretching of the carboxylate group

(COO⁻) of the acetate ion.

Table 4: Key FTIR Absorption Bands for Magnesium Acetate Tetrahydrate

Wavenumber (cm⁻¹) Assignment

~3400 O-H stretching (water)

~1560 Asymmetric COO⁻ stretching

~1415 Symmetric COO⁻ stretching

Raman Spectroscopy
Raman spectroscopy provides complementary information to FTIR. The Raman spectrum of

magnesium acetate tetrahydrate is characterized by bands arising from the vibrations of the

acetate ion, particularly the C-C and C=O stretching modes.

Chemical Reactivity and Applications in Drug
Development
Magnesium acetate tetrahydrate is incompatible with strong oxidizing agents, strong acids,

and strong bases.[5] In drug development, its primary role is as a source of magnesium ions, a

crucial electrolyte in parenteral nutrition and dialysis solutions.[6] It also serves as a buffering

agent to maintain pH and as a stabilizer in various pharmaceutical formulations.[7]

Role in Cellular Signaling
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The biological effects of magnesium acetate tetrahydrate are primarily attributed to the

magnesium ion (Mg²⁺). Magnesium is a critical cofactor for numerous enzymes and plays a

vital role in various signaling pathways.[2]

Adenylyl Cyclase Pathway: Mg²⁺ is essential for the activity of adenylyl cyclase, an enzyme

that produces the second messenger cyclic AMP (cAMP).[2]

Tyrosine Kinase Signaling: Magnesium is involved in the function of tyrosine kinases, which

are key enzymes in cellular signaling cascades that regulate cell growth, differentiation, and

metabolism.[2]

NMDA Receptor Modulation: Magnesium ions act as a voltage-dependent blocker of the N-

methyl-D-aspartate (NMDA) receptor channel, playing a crucial role in neuronal plasticity.

Recent studies suggest that influx of Mg²⁺ through NMDA receptors can activate the CREB

signaling pathway, which is important for learning and memory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10776296?utm_src=pdf-body-img
https://www.benchchem.com/product/b10776296?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Magnesium acetate - Wikipedia [en.wikipedia.org]

2. Magnesium Acetate Tetrahydrate | C4H14MgO8 | CID 134717 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Magnesium Acetate Tetrahydrate - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing,
Distributer, Prices, News, GMP [pharmacompass.com]

4. mpbio.com [mpbio.com]

5. kops.uni-konstanz.de [kops.uni-konstanz.de]

6. lohmann-minerals.com [lohmann-minerals.com]

7. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
of Magnesium Acetate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10776296#what-are-the-chemical-properties-of-
magnesium-acetate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Magnesium_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-Acetate-Tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-Acetate-Tetrahydrate
https://www.pharmacompass.com/active-pharmaceutical-ingredients/magnesium-acetate-tetrahydrate
https://www.pharmacompass.com/active-pharmaceutical-ingredients/magnesium-acetate-tetrahydrate
https://www.mpbio.com/us/magnesium-acetate-tetrahydra-1-kg
https://kops.uni-konstanz.de/server/api/core/bitstreams/072d5b4c-0819-4763-a362-3082962136f1/content
https://www.lohmann-minerals.com/products/product-finder/magnesium-acetate-4-hydrate/
https://www.chemimpex.com/products/00205
https://www.benchchem.com/product/b10776296#what-are-the-chemical-properties-of-magnesium-acetate-tetrahydrate
https://www.benchchem.com/product/b10776296#what-are-the-chemical-properties-of-magnesium-acetate-tetrahydrate
https://www.benchchem.com/product/b10776296#what-are-the-chemical-properties-of-magnesium-acetate-tetrahydrate
https://www.benchchem.com/product/b10776296#what-are-the-chemical-properties-of-magnesium-acetate-tetrahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10776296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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